Cas no 55496-57-6 (Propyl2-(pyridin-2-yl)ethylamine)

• Product Name: Propyl2-(pyridin-2-yl)ethylamine
• CAS No: 55496-57-6
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD00023544
• CID: 89856
• PubChem ID: 3016695
• Update Time: 2025-06-08

Propyl2-(pyridin-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-(n-Propyl)-2-pyridineethylamine
• N-(n-Propyl)-2-(2-pyridyl)ethylamine
• N-(2-pyridin-2-ylethyl)propan-1-amine
• N-(N-PROPYL)-3-PYRIDINEETHYLAMINE
• N-(2-PYRIDIN-2-YLETHYL)PROPYLAMINE
• Propyl-(2-[2]pyridyl-aethyl)-amin
• propyl-(2-[2]pyridyl-ethyl)-amine
• propyl[2-(pyridin-2-yl)ethyl]amine
• 55496-57-6
• N-[2-(Pyridin-2-yl)ethyl]propan-1-amine
• FT-0640317
• AS-64336
• SCHEMBL6752172
• AKOS000236072
• N-(2-(Pyridin-2-yl)ethyl)propan-1-amine
• 2-(2-(Propylamino)ethyl)pyridine
• SB55035
• 2-Pyridineethanamine, N-propyl-
• MFCD00023544
• DTXSID80388494
• N-(n-Propyl)-2-(2-pyridyl)ethylamine, AldrichCPR
• Z53110779
• CHEMBL4534197
• EN300-56198
• CS-0453562
• DB-052744
• Propyl2-(pyridin-2-yl)ethylamine

• MDL： MFCD00023544
• Inchi： 1S/C10H16N2/c1-2-7-11-9-6-10-5-3-4-8-12-10/h3-5,8,11H,2,6-7,9H2,1H3
• InChI Key： XPVKRNJOBDEBIH-UHFFFAOYSA-N
• SMILES： N(CCC)CCC1C=CC=CN=1

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.9A^2

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 249.0±15.0 °C at 760 mmHg
• Flash Point: 104.4±20.4 °C
• PSA: 24.92000
• LogP: 2.01460
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Propyl2-(pyridin-2-yl)ethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN2735
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Packing Group：III
• Hazard Level：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Propyl2-(pyridin-2-yl)ethylamine

Propyl2-(pyridin-2-yl)ethylamine (CAS No. 55496-57-6): An Overview of Its Properties and Applications

Propyl2-(pyridin-2-yl)ethylamine (CAS No. 55496-57-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as N-(2-pyridylethyl)propylamine, is characterized by its pyridine ring and alkylamine functionalities, which contribute to its diverse reactivity and biological activity.

The chemical structure of Propyl2-(pyridin-2-yl)ethylamine consists of a pyridine ring attached to an ethyl group, which is further connected to a propylamine moiety. This arrangement provides the molecule with a combination of aromatic and aliphatic properties, making it an attractive candidate for various chemical reactions and biological studies. The compound's molecular formula is C₁₀H₁₅N₂, and its molecular weight is approximately 161.23 g/mol.

In the realm of pharmaceutical research, Propyl2-(pyridin-2-yl)ethylamine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a modulator of various biological pathways, including neurotransmitter systems and enzyme activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the role of N-(2-pyridylethyl)propylamine in modulating serotonin receptors, which are implicated in mood disorders such as depression and anxiety. The results indicated that this compound could serve as a scaffold for designing more potent and selective serotonin receptor ligands.

Beyond its pharmaceutical applications, Propyl2-(pyridin-2-yl)ethylamine has also found use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination compounds and metallopolymers. These materials have potential applications in catalysis, sensing, and electronic devices. A notable example is the use of N-(2-pyridylethyl)propylamine-based ligands in the preparation of palladium catalysts for cross-coupling reactions, which are crucial in organic synthesis.

The synthesis of Propyl2-(pyridin-2-yl)ethylamine can be achieved through several routes, depending on the desired purity and scale of production. One common method involves the reaction of 2-chloroethyl pyridine with propylamine under controlled conditions. This approach yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted reactions to reduce reaction times and energy consumption.

In terms of safety and handling, Propyl2-(pyridin-2-yl)ethylamine should be managed with care due to its potential for skin and eye irritation. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE), such as gloves and safety goggles. Additionally, storage should be in tightly sealed containers away from heat sources and incompatible materials.

The future prospects for N-(2-pyridylethyl)propylamine are promising, driven by ongoing research into its biological activities and chemical reactivity. As new applications continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines. For instance, ongoing studies are exploring its potential as a precursor for novel materials with unique optical and electronic properties, which could have implications for next-generation technologies.

In conclusion, Propyl2-(pyridin-2-yl)ethylamine (CAS No. 55496-57-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive target for further research and development. As scientists continue to uncover new properties and uses for this compound, it is poised to make significant contributions to various fields of science and technology.